1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: naphthalen-1-yl 5-methyl-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C21H16N2O2/c1-15-19(14-22-23(15)17-10-3-2-4-11-17)21(24)25-20-13-7-9-16-8-5-6-12-18(16)20/h2-14H,1H3
• InChI Key: XJMAQGNYDQXTAG-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)OC3=CC=CC4=CC=CC=C43

Description

1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, also known as NMPP, is a chemical compound that has been widely used in scientific research. This compound is a pyrazole derivative that has been synthesized through various methods, and it has been found to have a range of biochemical and physiological effects.

Mechanism of Action

1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate acts as a positive allosteric modulator of GABA receptors, enhancing the activity of these receptors. GABA receptors are important inhibitory neurotransmitter receptors in the brain, and their modulation can have a range of effects on neuronal activity. 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been found to enhance the binding of GABA to its receptor, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been found to have a range of biochemical and physiological effects, including anxiolytic and anticonvulsant effects in animal models. This compound has also been found to modulate the activity of GABA receptors, which are important neurotransmitter receptors in the brain. 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been found to enhance the binding of GABA to its receptor, leading to increased inhibition of neuronal activity.

Advantages and Limitations for Lab Experiments

1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has several advantages for lab experiments, including its ability to modulate the activity of GABA receptors and its anxiolytic and anticonvulsant effects in animal models. However, there are also limitations to the use of 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate in lab experiments, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for research on 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, including its potential as a therapeutic agent for anxiety and epilepsy. Further research is needed to determine the optimal dosing and administration of 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate for these indications. Additionally, research is needed to determine the potential toxicity of 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate and the mechanisms underlying its biochemical and physiological effects. Finally, research is needed to identify other potential therapeutic targets for 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate and to develop new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate can be synthesized through various methods, including the reaction of 1-naphthyl hydrazine with 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction can be carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The resulting compound can be purified through column chromatography or recrystallization.

Scientific Research Applications

1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been widely used in scientific research, particularly in the field of neuroscience. This compound has been found to modulate the activity of GABA receptors, which are important neurotransmitter receptors in the brain. 1-naphthyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has also been found to have anxiolytic and anticonvulsant effects in animal models, making it a potential therapeutic agent for anxiety and epilepsy.